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Compound of Interest

Compound Name: Sucrose-d14

Cat. No.: B12394527

Essential Safety and Handling Guide for
Sucrose-d14

This guide provides crucial safety and logistical information for laboratory professionals
handling Sucrose-d14. The following procedures are designed to ensure personnel safety,
maintain the isotopic integrity of the compound, and provide clear operational and disposal
plans.

Hazard Identification and Risk Assessment

Sucrose-d14 is a stable, non-radioactive isotope-labeled form of sucrose. While specific
hazard data for Sucrose-d14 is not extensively available, its chemical properties are expected
to be nearly identical to those of standard sucrose. Therefore, the hazard assessment is based
on the Safety Data Sheet (SDS) for sucrose.[1][2][3][4][5] Sucrose is generally considered non-
hazardous under GHS classifications.[2][4][5] However, as with all laboratory chemicals,
prudent laboratory practices should be observed.[2][4]

Hazard Summary for Sucrose (and by extension, Sucrose-d14):
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Hazard Category Description

LD50 (rat): 29,700 mg/kg.[1][3] Considered to

Acute Toxicity (Oral)
have low acute toxicity.

i ] o Not classified as a skin irritant. Prolonged
Skin Corrosion/Irritation S
contact may cause mild irritation.

o May cause mechanical irritation if dust enters
Eye Damage/Irritation
the eyes.[1]

) Inhalation of dust may cause respiratory tract
Inhalation Lo
irritation.

May form combustible dust concentrations in the

Combustibility 1]
air.

Chemical Stability Stable under normal conditions.[1]

Strong oxidizing agents, sulfuric acid, and nitric

Incompatible Materials )
acid.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to minimize exposure and prevent contamination of the
product. The minimum required PPE for handling Sucrose-d14 in a laboratory setting is
outlined below.

Required PPE for Handling Sucrose-d14:
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PPE Category Item Specification and Use

) ) Required to protect eyes from
] Safety Glasses with Side )
Eye and Face Protection dust particles.[6][7] Must be

Shields or Safety Goggles i
ANSI Z87.1 compliant.[7]

Minimum requirement for
handling the solid compound.
[6] Should be changed

immediately if contaminated.

Hand Protection Disposable Nitrile Gloves

Protects skin and clothing from

Body Protection Laboratory Coat )
spills and dust.[8][9]

Recommended if there is a
) ) ) ) potential for generating and
Respiratory Protection N95 Respirator (or equivalent) ) ] )
inhaling dust, especially when

handling larger quantities.

Required in all laboratory
Foot Protection Closed-Toe Shoes settings to protect against

spills and falling objects.[8][9]

Operational Plan: Step-by-Step Handling Protocol

Handling deuterated compounds requires special care to avoid isotopic dilution from
atmospheric moisture or residual protons on labware.[10] The following protocol outlines the
steps for safe and effective handling of Sucrose-d14.

Experimental Protocol: Weighing and Dissolving Sucrose-d14
e Preparation of Work Area:

o Designate a clean, dry, and draft-free area for handling, preferably a fume hood or a glove
box, to minimize dust and moisture exposure.[8]

o Ensure all necessary equipment (spatulas, weigh boats, vials, etc.) is clean and
thoroughly dried. Glassware should be oven-dried at approximately 150°C for at least 24
hours and cooled in a desiccator or under an inert atmosphere.
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e Weighing the Compound:

o Before opening the container, allow it to equilibrate to room temperature to prevent
condensation of atmospheric moisture.

o Use a clean, dry spatula to transfer the desired amount of Sucrose-d14 to a tared weigh
boat or directly into a pre-weighed vial.

o Perform the weighing process as quickly as is safely possible to minimize exposure to air.

o Promptly and tightly seal the main container of Sucrose-d14 after dispensing.
 Dissolution:

o Add the weighed Sucrose-d14 to the appropriate glassware.

o Add the desired deuterated solvent (e.g., D20) to the glassware.

o If necessary, cap the container and gently agitate or use a vortex mixer to aid dissolution.
e Post-Handling:

o Clean the work area and any equipment used.

o Dispose of used gloves and any contaminated disposable materials in the appropriate
waste stream.

o Wash hands thoroughly with soap and water after completing the task.[2]

Disposal Plan

Sucrose-d14 is a stable, non-radioactive isotope and is not considered a hazardous substance
for disposal.[11][12] However, it is a high-value material, and waste should be managed
responsibly.

Disposal Guidelines:
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Waste Type Disposal Procedure

Uncontaminated, excess material should be
) collected and stored for future use if possible. If
Uncontaminated Sucrose-d14 ] ) ] )
disposal is necessary, it can typically be

disposed of as non-hazardous chemical waste.

Dispose of in the standard solid laboratory

Contaminated Labware (Gloves, weigh boats, ) )
waste stream, unless contaminated with a

etc.)
hazardous substance.
If dissolved in a non-hazardous solvent (like
D20), it can often be disposed of down the drain
with copious amounts of water, pending local
Solutions of Sucrose-d14 regulations. If dissolved in a hazardous solvent,

the entire solution must be disposed of as
hazardous chemical waste, following the

guidelines for that solvent.[13]

Rinse thoroughly with water and dispose of with

Empty Containers )
regular lab glass or plastic waste.

Note:All disposal must be in accordance with local, state, and federal regulations. Always
consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Handling Workflow Diagram

The following diagram illustrates the standard workflow for handling Sucrose-d14 in a

laboratory setting.
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Workflow for Handling Sucrose-d14
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Caption: Standard operating procedure for handling Sucrose-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12394527?utm_src=pdf-custom-synthesis
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Sucrose.pdf
https://www.flinnsci.com/sds_789-sucrose/sds_789/
https://www.chemicalbook.com/msds/sucrose.pdf
https://archpdfs.lps.org/Chemicals/Sucrose.pdf
https://www.fishersci.com/store/msds?partNumber=BP2201&productDescription=SUCROSE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://labinsights.nl/en/article/selection-guide-on-deuterated-solvents-for-nmr
https://www.synergy-recycling.co.uk/deuterium-d
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://www.ammrl.org/archives/Sept_Oct-2003/0002.html
https://www.benchchem.com/product/b12394527#personal-protective-equipment-for-handling-sucrose-d14
https://www.benchchem.com/product/b12394527#personal-protective-equipment-for-handling-sucrose-d14
https://www.benchchem.com/product/b12394527#personal-protective-equipment-for-handling-sucrose-d14
https://www.benchchem.com/product/b12394527#personal-protective-equipment-for-handling-sucrose-d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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